Cas no 5433-01-2 (3-Bromocumene)
3-Bromocumene structure
Product Name:3-Bromocumene
CAS No:5433-01-2
MF:C9H11Br
MW:199.087641954422
MDL:MFCD01318112
CID:45865
PubChem ID:138499
Update Time:2025-04-18
3-Bromocumene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-isopropylbenzene
- 3-Bromocumene~3-Isopropylbromobenzene
- 3-Bromocumene
- 3-Bromoisopropylbenzene
- 1-bromo-3-i-propylbenzene
- 1-bromo-m-iso-propylbenzene
- m-bromocumene
- 3-isopropylbromobenzene
- 1-bromo-3-propan-2-ylbenzene
- Benzene, 1-bromo-3-(1-methylethyl)-
- 1-bromo-3-isopropyl-benzene
- 1-BROMO-3-(1-METHYLETHYL)BENZENE
- NSC29089
- m-isopropylbromobenzene
- m-bromo-isopropyl-benzene
- 3-bromo-1-(methylethyl)benzene
- GBSGGFCCQZUXNB-UHFFFAOYSA-N
- 1-bromo-3-(propan-2-yl)benzene
- 1-bromanyl-3-propan-2-yl-benzen
- Benzene,1-bromo-3-(1-methylethyl)-
- cumene,3-bromo-
- DTXSID50202698
- A830108
- BP-21290
- SY050226
- SCHEMBL135394
- 5433-01-2
- FT-0635703
- AC-18302
- 1-Bromo-3-isopropylbenzene, AldrichCPR
- AM9776
- NSC-29089
- AKOS006228369
- CS-W010514
- B2875
- 1-Bromo-3-isopropylbenzene;3-Bromoisopropylbenzene
- EN300-140945
- MFCD01318112
- DS-14885
- NSC 29089
- DB-052542
-
- MDL： MFCD01318112
- Inchi： 1S/C9H11Br/c1-7(2)8-4-3-5-9(10)6-8/h3-7H,1-2H3
- InChI Key： GBSGGFCCQZUXNB-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(C)C
- BRN： 1858092
Computed Properties
- Exact Mass: 198.00400
- Monoisotopic Mass: 198.004413
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 98.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 1,285 g/cm3
- Melting Point: -10°C (estimate)
- Boiling Point: 210°C(lit.)
- Flash Point: 52-53°C/0.8mm
- Refractive Index: 1.5302
- Water Partition Coefficient: Difficult to mix in water.
- PSA: 0.00000
- LogP: 3.57250
- Solubility: Not determined
3-Bromocumene Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P403+P235-P501
- Hazardous Material transportation number：3082
- Hazard Category Code： 22-50/53-51/53-36/38
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
- Storage Condition：Inert atmosphere,Room Temperature
3-Bromocumene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-Bromocumene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS003768-250MG |
1-Bromo-3-isopropylbenzene |
5433-01-2 | 250mg |
¥952.83 | 2023-11-10 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B829254-100g |
1-Bromo-3-isopropylbenzene |
5433-01-2 | 95% | 100g |
913.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2875-5g |
3-Bromocumene |
5433-01-2 | 98.0%(GC) | 5g |
￥290.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2875-25g |
3-Bromocumene |
5433-01-2 | 98.0%(GC) | 25g |
￥990.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WN207-5g |
3-Bromocumene |
5433-01-2 | 95+% | 5g |
137CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WN207-100g |
3-Bromocumene |
5433-01-2 | 95+% | 100g |
1354CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WN207-25g |
3-Bromocumene |
5433-01-2 | 95+% | 25g |
393CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WN207-1g |
3-Bromocumene |
5433-01-2 | 95+% | 1g |
50CNY | 2021-05-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023954-1g |
3-Bromocumene |
5433-01-2 | 98% | 1g |
￥28 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023954-25g |
3-Bromocumene |
5433-01-2 | 98% | 25g |
￥276 | 2024-05-22 |
3-Bromocumene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5433-01-2)1-Bromo-3-isopropylbenzene
Order Number:A830108
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:15
Price ($):553.0
Email:sales@amadischem.com
3-Bromocumene Related Literature
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1. 851. The preparation of some alkyl-substituted benzoic acidsMalcolm Crawford,F. H. C. Stewart J. Chem. Soc. 1952 4443
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Miguel A. González Nat. Prod. Rep. 2015 32 684
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3. 276. A synthesis of 1 : 12-dimethyl-7-isopropyloctahydrophenanthrene-1-carboxylic acidRobert D. Haworth,Reuben L. Barker J. Chem. Soc. 1939 1299
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4. 598. Reduced cyclic compounds. Part VIII. The synthesis of (±)-6-methoxypodocarpa-5,7,13(14)-triene and (±)-abieta-5,7,13(14)-trieneM. F. Ansell,B. Gadsby J. Chem. Soc. 1959 2994
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5. Formula index
5433-01-2 (3-Bromocumene) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5433-01-2)1-Bromo-3-isopropylbenzene
Purity:99%
Quantity:500g
Price ($):553.0